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Compound of Interest

Compound Name: 1,1-Dimethoxyheptane

Cat. No.: B156277 Get Quote

Heptanal Dimethyl Acetal: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptanal dimethyl acetal, also known by its systematic name 1,1-dimethoxyheptane, is an

organic compound with the chemical formula C₉H₂₀O₂.[1] It is primarily recognized for its

characteristic green, fruity, and slightly fatty aroma, which has led to its widespread use in the

fragrance and flavor industries.[2] While its primary applications are in consumer products, a

comprehensive understanding of its chemical properties, synthesis, and safety profile is

essential for researchers and professionals across various scientific disciplines, including those

in drug development who may encounter this or structurally related compounds.

This technical guide provides an in-depth overview of heptanal dimethyl acetal, including its

synonyms, chemical identifiers, physicochemical properties, a detailed experimental protocol

for its synthesis, and a summary of its known applications and safety data.

Chemical Identification and Synonyms
Proper identification of chemical compounds is crucial for scientific accuracy. Heptanal dimethyl

acetal is known by several synonyms, and its unique CAS number ensures unambiguous

identification.
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Identifier Value

CAS Number 10032-05-0[2]

Systematic Name 1,1-Dimethoxyheptane[1]

Molecular Formula C₉H₂₀O₂[1]

Molecular Weight 160.25 g/mol [1]

SMILES CCCCCCC(OC)OC[3]

InChIKey BBMCNYFBAIUERL-UHFFFAOYSA-N[3]

A comprehensive list of synonyms is provided below for cross-referencing purposes:

Aldehyde C-7 dimethyl acetal[2]

Enanthal dimethyl acetal

Heptaldehyde dimethyl acetal[2]

Heptane, 1,1-dimethoxy-[2]

n-Heptanal dimethyl acetal

Physicochemical Properties
The physical and chemical properties of heptanal dimethyl acetal are summarized in the table

below. This data is essential for its handling, storage, and application in various experimental

and industrial settings.
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Property Value

Appearance Colorless oily liquid[1]

Odor Green, herbaceous, somewhat nutty[1]

Boiling Point 183 °C at 760 mmHg[4]

Density 0.832 g/mL at 25 °C[4]

Refractive Index 1.405 - 1.415 at 20 °C[1]

Flash Point 136 °F (57.8 °C)[4][5]

Solubility
Insoluble in water; soluble in organic solvents

and oils[1]

Synthesis of Heptanal Dimethyl Acetal
Heptanal dimethyl acetal is synthesized through the acid-catalyzed acetalization of heptanal

with methanol.[6] This reaction involves the nucleophilic addition of two equivalents of methanol

to the carbonyl group of heptanal, forming a stable acetal and water as a byproduct. The

reaction is reversible and is typically driven to completion by removing the water that is formed.

Experimental Protocol: Acid-Catalyzed Acetalization
This protocol describes a general method for the synthesis of heptanal dimethyl acetal.

Materials:

Heptanal

Methanol

Anhydrous acid catalyst (e.g., hydrochloric acid, p-toluenesulfonic acid)

Drying agent (e.g., anhydrous sodium sulfate)

Sodium bicarbonate solution

Brine solution
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Organic solvent for extraction (e.g., diethyl ether)

Procedure:

To a stirred solution of heptanal in an excess of methanol, add a catalytic amount of a strong

acid (e.g., 0.1 mol% hydrochloric acid).[7][8]

The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by gas chromatography (GC).

Upon completion of the reaction, the mixture is neutralized with a saturated solution of

sodium bicarbonate.

The excess methanol is removed under reduced pressure.

The residue is diluted with an organic solvent such as diethyl ether and washed with water

and then with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated.

The crude product is then purified by distillation under reduced pressure to yield pure

heptanal dimethyl acetal.

Note: The specific quantities of reactants and reaction conditions may be optimized to improve

yield and purity.

Synthesis Pathway Diagram
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Synthesis of Heptanal Dimethyl Acetal
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Caption: Acid-catalyzed synthesis of heptanal dimethyl acetal from heptanal and methanol.

Applications
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The primary application of heptanal dimethyl acetal is as a fragrance and flavoring agent.[1] Its

green and fruity notes are utilized in a variety of consumer products, including perfumes,

soaps, detergents, and food products. In the flavor industry, it can impart a natural-tasting

profile to fruit and vegetable flavors.[2]

For professionals in drug development, while there are no direct pharmaceutical applications

for heptanal dimethyl acetal as an active ingredient, its well-characterized nature and safety

profile are relevant. Compounds of this class (acetals) are sometimes used as protecting

groups in the synthesis of more complex molecules. Furthermore, understanding the

toxicological profile of such widely used chemicals is a part of the broader knowledge base

required in pharmaceutical sciences.

Safety and Toxicology
The safety of heptanal dimethyl acetal has been evaluated, particularly in the context of its use

in consumer products. The Research Institute for Fragrance Materials (RIFM) has published a

safety assessment for this ingredient.[9] Key toxicological data are summarized below:

Metric Value

Oral LD50 (Rat) > 5000 mg/kg[2]

Dermal LD50 (Rabbit) > 5000 mg/kg[2]

Human experience with an 8% solution showed no irritation or sensitization.[2] As with any

chemical, appropriate personal protective equipment should be used when handling the pure

substance.

Logical Workflow for Safety Assessment
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Safety Assessment Workflow for a Fragrance Ingredient
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Caption: A generalized workflow for the safety assessment of a fragrance ingredient.
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Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the analysis of

heptanal dimethyl acetal. The compound's volatility allows for its separation by GC, and its

mass spectrum provides a unique fingerprint for identification and quantification. The analysis

of aldehydes, the precursors to acetals, is well-established and often involves derivatization to

improve chromatographic behavior and detection limits; however, the acetal itself is generally

stable enough for direct GC-MS analysis.[10]

Conclusion
Heptanal dimethyl acetal is a well-characterized chemical with significant applications in the

fragrance and flavor industries. For researchers and drug development professionals, it serves

as a case study for a compound with a well-defined synthesis, a favorable safety profile for its

intended uses, and established analytical methods for its characterization. While not a direct

pharmaceutical agent, the principles of its synthesis, analysis, and safety assessment are

broadly applicable across the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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